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Compound of Interest

5-Bromothiazol-2-amine
Compound Name:
hydrochloride

Cat. No.: B145368

An In-depth Technical Guide to the Physical Properties of 5-Bromothiazol-2-amine
Hydrochloride

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of active pharmaceutical ingredients (APIs) and their
intermediates is fundamental. 5-Bromothiazol-2-amine hydrochloride is a key building block
in the synthesis of various biologically active compounds. This document provides a detailed
overview of its core physical properties, supported by experimental protocols and logical
workflows.

Core Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 5-Bromothiazol-2-
amine and its hydrochloride salt. It is important to distinguish between the free base and its salt
forms, as properties can differ significantly.
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Property Value Notes

5-bromo-1,3-thiazol-2-amine

IUPAC Name .
hydrochloride
Molecular Formula CsHsBrN2S - HCI[1]
] For the hydrochloride salt. The
Molecular Weight 215.5 g/mol [1] ]
free base is 179.04 g/mol .[2]
Appearance Solid Typically a solid form.
For the hydrochloride salt. The
CAS Number 133692-18-9[1] .
free base is 3034-22-8.[2]
Typical purity for commerciall
Purity 296%[1] yp. PUIY Y
available reagent.
N ) Data likely for the free base, 5-
Boiling Point 311.2 °C at 760 mmHg|3] ] )
Bromothiazol-2-amine.
Flash Point 142 °C[3] Data likely for the free base.

Experimental Protocols

A precise understanding of a compound's properties relies on well-defined experimental
procedures for its synthesis and analysis.

Synthesis of 5-Bromothiazol-2-amine from 2-
Aminothiazole

This protocol describes a common laboratory-scale synthesis of the free base, 5-Bromothiazol-
2-amine, which can subsequently be converted to its hydrochloride salt.

Materials:
e 2-Aminothiazole (4 mmol)

e Acetic acid (16 mL)
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Bromine (8 mmol)
Saturated Sodium Bicarbonate (NaHCOs) solution
Ethyl acetate

Anhydrous sodium sulfate

Procedure:

Dissolve 400 mg (4 mmol) of 2-Aminothiazole in 16 mL of acetic acid in a suitable reaction
vessel at 0 °C.

Slowly add 408 uL (8 mmol) of Bromine dropwise to the solution while maintaining the
temperature.

Allow the mixture to warm to room temperature and stir for an additional 2 hours.
Monitor the reaction's completion using Thin-Layer Chromatography (TLC).

Once the reaction is complete, adjust the pH to 7-8 using a saturated NaHCOs solution to
neutralize the acetic acid.

Perform a liquid-liquid extraction using ethyl acetate (3 x 20 mL).
Combine the organic layers and wash with saturated saline.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

Purify the resulting crude product via column chromatography to yield 5-Bromothiazol-2-
amine.[4]

Workflow and Process Visualization

Visual diagrams are crucial for representing complex chemical processes and analytical

workflows clearly. The following diagrams illustrate key procedures related to 5-Bromothiazol-

2-amine hydrochloride.
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Reaction Setup
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Synthesis Workflow for 5-Bromothiazol-2-amine

Click to download full resolution via product page

Caption: Synthesis of 5-Bromothiazol-2-amine from 2-Aminothiazole.
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Forced Degradation Study Workflow
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Caption: Analytical workflow for a forced degradation study.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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